Cas no 500198-97-0 (1,6-Hexanediol, 1,1-bis(4-chlorophenyl)-)

• Product Name: 1,6-Hexanediol, 1,1-bis(4-chlorophenyl)-
• CAS No: 500198-97-0
• MF: C₁₈H₂₀Cl₂O₂
• MW: 339.256203651428
• CID: 1554549
• PubChem ID: 71366892
• Update Time: 2025-04-21

1,6-Hexanediol, 1,1-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediol, 1,1-bis(4-chlorophenyl)-
• 1,1-bis(4-chlorophenyl)hexane-1,6-diol
• DTXSID20790239
• 500198-97-0

• Inchi： 1S/C18H20Cl2O2/c19-16-8-4-14(5-9-16)18(22,12-2-1-3-13-21)15-6-10-17(20)11-7-15/h4-11,21-22H,1-3,12-13H2
• InChI Key： AMJYUTFRHVHCHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)(CCCCCO)O

Computed Properties

• Exact Mass: 338.0842
• Monoisotopic Mass: 338.0840353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46